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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)-5-pyrimidinol

Cat. No.: B126618

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical reagents is a critical aspect of laboratory management and environmental
responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of
2-(4-Hydroxyphenyl)-5-pyrimidinol, ensuring the safety of laboratory personnel and
adherence to regulatory standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle 2-(4-Hydroxyphenyl)-5-
pyrimidinol with the appropriate personal protective equipment (PPE). According to safety

data sheets, this compound is known to cause skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Use chemically resistant gloves.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

» Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator.[2]
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Always handle the chemical in a well-ventilated area, preferably within a fume hood, to
minimize inhalation exposure.[3] An eyewash station and safety shower should be readily
accessible.

Hazard Profile and Disposal Summary

While a specific, detailed disposal protocol for 2-(4-Hydroxyphenyl)-5-pyrimidinol is not
extensively documented, the hazard profile derived from available safety data sheets provides
clear guidance. It should be treated as a hazardous chemical waste.[4] Disposal must align
with institutional, local, and national regulations for toxic organic solids.[4]

Hazard Classification Description Disposal Consideration

Dispose of as toxic solid

waste. Contaminated clothing
Skin Irritant Causes skin irritation.[1] should be decontaminated or

disposed of as hazardous

waste.

i o Wear appropriate eye
. Causes serious eye irritation. _ _ .
Eye Irritant 1] protection during handling and

disposal.

) Handle in a well-ventilated
_ _ May cause respiratory _
Respiratory Irritant T area or fume hood to avoid
irritation.[1] )
dust generation.

) Should not be released into Prevent entry into drains and
Environmental Hazard ]
the environment. waterways.[5][6]

Step-by-Step Disposal Procedure

The disposal of 2-(4-Hydroxyphenyl)-5-pyrimidinol must be carried out in compliance with all
applicable federal, state, and local regulations. The following is a general procedural guide.

o Waste Characterization: Unused or waste 2-(4-Hydroxyphenyl)-5-pyrimidinol should be
classified as hazardous chemical waste.[4][7] Do not mix it with non-hazardous waste.
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Containerization:

o Collect waste material, including any residual solid compound and contaminated
disposable items (e.g., weigh boats, gloves, pipette tips), in a designated and clearly
labeled hazardous waste container.[4]

o The container must be made of a material compatible with the chemical, be in good
condition, and have a secure, tight-fitting lid.

Labeling:

o

Clearly label the hazardous waste container with the words "Hazardous Waste."[4]

[¢]

The label must include the full chemical name: "2-(4-Hydroxyphenyl)-5-pyrimidinol" and
its CAS number (142172-97-2).[2]

[¢]

Indicate the primary hazards (e.g., "Irritant," "Toxic").

Note the accumulation start date.

[¢]

Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) within
the laboratory.[4]

o The storage area should be secure, away from incompatible materials, and have
secondary containment to prevent spills.

Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[4]115]

o Do not pour 2-(4-Hydroxyphenyl)-5-pyrimidinol down the drain or dispose of it in the
regular trash.[4][7]
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Spill Management

In the event of a spill, follow these immediate steps:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.
e Ensure Ventilation: Work in a well-ventilated area.
» Wear Appropriate PPE: Refer to the safety and handling protocols above.

o Contain the Spill: Carefully sweep up the solid material, avoiding dust generation, and place
it into a labeled hazardous waste container.[7]

o Clean the Area: Decontaminate the spill surface according to your laboratory's standard
operating procedures.

» Report the Spill: Notify your laboratory supervisor and EHS department immediately.[7]

Diagrams
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Disposal Workflow for 2-(4-Hydroxyphenyl)-5-pyrimidinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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